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Compound of Interest

Compound Name: 3-Methoxybutanal

Cat. No.: B3384146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Methoxybutanal (CAS 5281-76-5), a

valuable organic compound with applications in chemical synthesis. This document

consolidates key information on its chemical and physical properties, synthesis, reactivity, and

safety protocols, presented in a format tailored for scientific and research applications.

Chemical and Physical Properties
3-Methoxybutanal, also known as 3-methoxybutyraldehyde, is a colorless liquid.[1] Its

fundamental properties are summarized in the tables below, compiled from various chemical

databases and supplier information.
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Property Value Source(s)

CAS Number 5281-76-5 [2][3][4][5]

Molecular Formula C5H10O2 [2][3][4][5]

Molecular Weight 102.13 g/mol [4][5]

IUPAC Name 3-methoxybutanal [4]

Synonyms
3-Methoxybutyraldehyde,

Butanal, 3-methoxy-
[2][4][6]

Canonical SMILES CC(CC=O)OC [6]

InChI Key
VVXNMKJDQVBOLT-

UHFFFAOYSA-N
[2][3]

Physical Properties
Property Value Conditions Source(s)

Boiling Point 127.8 °C at 760 mmHg [1][6]

63-65 °C at 75 Torr [2]

Density 0.887 g/cm³ [1]

0.938 g/cm³ at 15.5 °C [2]

Flash Point 26.2 °C [1][6]

Refractive Index 1.386 [1]

Vapor Pressure 11 mmHg at 25 °C [6]

Calculated Properties
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Property Value Unit Source(s)

LogP 0.61030 [6][7]

Hydrogen Bond Donor

Count
0 [6]

Hydrogen Bond

Acceptor Count
2 [6]

Rotatable Bond Count 3 [6]

Exact Mass 102.068079557 [6]

Complexity 52 [6]

Synthesis
The primary synthesis route for 3-Methoxybutanal involves the Michael addition of methanol

to crotonaldehyde in an alkaline solution.[8][9][10] This reaction is typically followed by

neutralization.

Experimental Protocol: Synthesis of 3-Methoxybutanal
The following is a generalized experimental protocol based on patent literature.[8][9]

Materials:

Crotonaldehyde

Methanol

Alkaline catalyst (e.g., sodium hydroxide solution)

Acid for neutralization (e.g., acetic acid)

Procedure:

In a reaction vessel, crotonaldehyde is reacted with methanol in the presence of an alkaline

solution.
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This reaction is exothermic and is generally carried out at room temperature under

atmospheric pressure, with cooling to manage the heat of reaction.[8]

Upon completion of the reaction, the resulting mixture is neutralized with an acid, such as

acetic acid.[8][9]

The product, 3-Methoxybutanal, can then be purified from the reaction mixture.

Note: For subsequent synthesis of 3-methoxybutanol, the neutralized mixture is hydrogenated

in the presence of a catalyst.[8][9]
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Reactants

Reaction Conditions

Process Product

Crotonaldehyde

Michael Addition

Methanol

Alkaline Solution

Room Temperature

Neutralization

Neutralizing Agent
(e.g., Acetic Acid) 3-Methoxybutanal

Potential Reactions

Products

3-Methoxybutanal

Aldol Condensation
(Base)

Oxidation
(Oxidizing Agent)

Reduction
(Reducing Agent)

β-Hydroxy Aldehyde 3-Methoxybutanoic Acid 3-Methoxybutanol
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Safe Handling Proper Storage Emergency Procedures

Use in a Well-Ventilated Area Ground and Bond Containers Use Spark-Proof Tools Wear Appropriate PPE
(Gloves, Goggles) Keep Away from Ignition Sources Store in a Tightly Closed Container Cool, Dry, Well-Ventilated Area Control Spills and Leaks Use Appropriate Extinguishing Media Administer First Aid

Handling Precautions Storage Requirements Emergency Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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